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Compound of Interest

Compound Name: 3-Nitrocinnamic acid

CAS No.: 1772-76-5

Cat. No.: B3023441

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Nitrocinnamic acid (CAS No: 555-68-0), a C-nitro compound derived from trans-cinnamic

acid.[1] The information presented herein is intended for researchers, scientists, and

professionals in drug development, offering a detailed analysis of its nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) data.

Molecular Structure and Properties
IUPAC Name: (2E)-3-(3-nitrophenyl)prop-2-enoic acid[1]

Molecular Formula: C₉H₇NO₄[1]

Molecular Weight: 193.16 g/mol [1]

Appearance: Light yellow or off-white crystalline powder.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed insight into the carbon and hydrogen framework of 3-
Nitrocinnamic acid. The spectra are typically recorded in deuterated dimethyl sulfoxide

(DMSO-d₆).

¹H NMR Spectroscopic Data
The proton NMR spectrum of 3-Nitrocinnamic acid is characterized by signals from the

aromatic protons and the vinylic protons of the propenoic acid side chain.

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

13.0 (approx.) broad s - -COOH

8.517 s - Ar-H (H-2)

8.243 dd 8.0 Ar-H (H-4)

8.187 d - Ar-H (H-6)

7.726 t - Ar-H (H-5)

6.755 d 16.0 =CH- (α-proton)

Not explicitly stated d 16.0 =CH- (β-proton)

Data sourced from experiments conducted in DMSO-d₆.[3][4]

¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum confirms the presence of nine distinct carbon atoms, including the

carboxyl carbon, the alkene carbons, and the carbons of the nitro-substituted benzene ring.
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Chemical Shift (δ) ppm Assignment

167.11 -COOH

148.26 C-NO₂

141.39 =CH- (β-carbon)

136.12 Ar-C (C-1)

133.97 Ar-CH (C-6)

130.28 Ar-CH (C-5)

124.31 Ar-CH (C-4)

122.74 =CH- (α-carbon)

122.27 Ar-CH (C-2)

Data sourced from experiments conducted in DMSO-d₆.[4]

Infrared (IR) Spectroscopy
The IR spectrum of 3-Nitrocinnamic acid displays characteristic absorption bands

corresponding to its functional groups. The broad O-H stretch is a hallmark of the hydrogen-

bonded carboxylic acid.

Wavenumber (cm⁻¹) Functional Group Vibration Mode

~2500–3300 (broad) Carboxylic Acid O-H Stretching

~1680–1700 Carboxylic Acid C=O Stretching

~1620 Alkene C=C (conjugated) Stretching

~1520-1530 Nitro group (NO₂) Asymmetric

~1340-1350 Nitro group (NO₂) Symmetric

~3030 Aromatic C-H Stretching

Characteristic absorption ranges for cinnamic acid derivatives.[5]
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Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of 3-Nitrocinnamic acid results in

fragmentation patterns that can be used to confirm its molecular weight and aspects of its

structure.

m/z Value Interpretation

193 Molecular Ion [M]⁺

176 [M-OH]⁺

147 [M-NO₂]⁺ or [M-COOH]⁺

131 [M-NO₂-O]⁺

103 [C₈H₇]⁺

77 [C₆H₅]⁺

Data obtained from the NIST Mass Spectrometry Data Center.[1][6]

Experimental Protocols
Detailed methodologies for acquiring the spectroscopic data are outlined below.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve approximately 10-20 mg of 3-Nitrocinnamic acid in 0.6-0.7

mL of deuterated dimethyl sulfoxide (DMSO-d₆) within an NMR tube.[3][7] Ensure complete

dissolution, using sonication if necessary.

Instrument Setup: Place the NMR tube into the spectrometer's probe. The experiments cited

were performed on a 400 MHz spectrometer for ¹H NMR and a 100 MHz spectrometer for

¹³C NMR.[3]

Data Acquisition: Acquire the ¹H and ¹³C NMR spectra. The chemical shifts are typically

referenced to the residual solvent peak.
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Data Processing: Process the acquired Free Induction Decay (FID) using Fourier

transformation. Phase the spectrum and perform baseline correction to obtain the final NMR

spectrum for analysis.

IR Spectroscopy Protocol (KBr Pellet Method)
Sample Preparation: Thoroughly grind 1-2 mg of dry 3-Nitrocinnamic acid with

approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle

until a fine, uniform powder is obtained.[7]

Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin,

transparent disc.[7]

Data Acquisition: Place the KBr pellet into the sample holder of an FTIR spectrometer.

Record a background spectrum of the empty sample compartment first, then record the

sample spectrum.[7]

Data Analysis: Identify the characteristic absorption peaks and assign them to the

corresponding functional group vibrations.

Mass Spectrometry Protocol (Electron Ionization)
Sample Introduction: Introduce a small quantity of the 3-Nitrocinnamic acid sample into the

mass spectrometer, typically via a direct insertion probe for solid samples.

Ionization: Bombard the sample with a beam of high-energy electrons (typically 70 eV) in the

ion source to generate positively charged ions (molecular ions and fragment ions).

Mass Analysis: Accelerate the generated ions and separate them based on their mass-to-

charge ratio (m/z) using a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: Detect the separated ions, and plot the relative abundance of each ion against its

m/z value to generate the mass spectrum.

Visualized Workflows and Structures
The following diagrams illustrate the logical flow of spectroscopic analysis and the key

structural correlations.
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Caption: Workflow for the spectroscopic analysis of 3-Nitrocinnamic acid.
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3-Nitrocinnamic Acid Structure

NMR Correlations IR Correlations
Mass Spec Correlation
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¹H NMR
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Proton Environment
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Mass Spec
[M]⁺: m/z 193

Molecular Weight
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Caption: Key spectroscopic correlations for 3-Nitrocinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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